Cas no 1553-34-0 (Metixene Hydrochloride)

• Product Name: Metixene Hydrochloride
• CAS No: 1553-34-0
• MF: C₂₀H₂₄ClNS
• MW: 345.929263114929
• CID: 141494
• PubChem ID: 64722
• Update Time: 2025-07-23

Metixene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-methyl-3-(9H-thioxanthen-9-ylmethyl)-, hydrochloride (1:1)
• metixene hydrochloride
• 1-Methyl-3-thioxanthen-9-ylmethyl-piperidin, Hydrochlorid
• 1-methyl-3-thioxanthen-9-ylmethyl-piperidine, hydrochloride
• 4-{2-hydroxy-3-[(1-methylethyl)amino]propoxy}-2,3,6-trimethylphenyl acetate
• AC1L1LOH
• CHEBI:6897
• Disorat
• methixene hydrochloride
• Methixenhydrochlorid
• methypranol
• metipranolol
• Metipranololum
• metipronalol
• OptiPranolol
• Trimepranol
• Turoptin
• VUFB-6453
• Prestwick_804
• NSC78194
• FT-0708318
• 9-((N-Methyl-3-piperidyl)methyl)-thioxanthenhydrochlorid [German]
• 9-(1-Methyl-3-piperidylmethyl)thiaxanthene hydrochloride
• EINECS 216-300-1
• ()-Methixene
• 1-methyl-3-(9H-thioxanthen-9-ylmethyl)piperidine;hydrochloride
• CS-0006288
• Piperidine, 1-methyl-3-(9H-thioxanthen-9-ylmethyl)-, hydrochloride
• NCGC00273481-01
• Piperidine, 1-methyl-3-(9H-thioxanthen-9-ylmethyl)-, hydrochloride (1:1)
• Trest
• 1-METHYL-3-(THIOXANTHEN-9-YLMETHYL)PIPERIDINE HYDROCHLORIDE
• SCHEMBL466910
• Tox21_110510
• Contalyl
• NS00083088
• Methixene hydrochloride anhydrous
• DTXSID8045359
• HMS1569D03
• 1553-34-0
• UNII-FRK5BSL54S
• N 715
• Thioxanthene, 9-(1-methyl-3-piperidylmethyl)-, hydrochloride
• Piperidine, 1-methyl-3-(thioxanthen-9-ylmethyl)-, hydrochloride
• Q27278153
• Methixart
• HY-120081B
• CAS-1553-34-0
• CHEMBL2359044
• AKOS040733723
• 1-Methyl-3-(thioxanthen-9-ylmethyl)-1-piperidine hydrochloride
• Tremaril hydrochloride
• Tox21_110510_1
• METIXENE HYDROCHLORIDE [WHO-DD]
• DTXCID6025359
• BCP33444
• FRK5BSL54S
• Tremaril wonder
• WLN: T C666 BS IHJ I1- CT6NTJ A1 &GH
• NCGC00016587-01
• 9-((N-Methyl-3-piperidyl)methyl)-thioxanthenhydrochlorid
• CCG-220491
• 1-Pipecoline, 3-(thioxanthen-9-yl)methyl-, hydrochloride
• 9-(1'-Methylpiperidine-3'-methyl)thioxanthene hydrochloride
• (+/-)-Methixene
• Metixene Hydrochloride

• Inchi： 1S/C20H23NS.ClH/c1-21-12-6-7-15(14-21)13-18-16-8-2-4-10-19(16)22-20-11-5-3-9-17(18)20;/h2-5,8-11,15,18H,6-7,12-14H2,1H3;1H
• InChI Key： RSXZRFHNNTTWCB-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2C(C2C=CC=CC1=2)CC1CN(C)CCC1

Computed Properties

• Exact Mass: 363.14258
• Monoisotopic Mass: 345.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.5A^2

Experimental Properties

• Boiling Point: 419.7°C at 760 mmHg
• Flash Point: 207.6°C
• PSA: 34.74
• LogP: 5.75490

Additional information on Metixene Hydrochloride

Introduction to Metixene Hydrochloride (CAS No. 1553-34-0)

Metixene Hydrochloride, chemically designated as (±)-2-(4-fluorophenyl)-N,N-dimethyl-1-piperazinecarboxamide hydrochloride, is a compound of significant interest in the field of pharmaceutical research and development. With a CAS number of 1553-34-0, this compound has garnered attention for its potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. The molecular structure of Metixene Hydrochloride features a piperazine core, which is a common pharmacophore in drugs targeting central nervous system (CNS) disorders.

The fluorine atom at the para position of the phenyl ring in Metixene Hydrochloride contributes to its pharmacological profile by enhancing metabolic stability and binding affinity. This structural feature is widely recognized in medicinal chemistry for improving drug efficacy and duration of action. Recent studies have highlighted the compound's interaction with neurotransmitter receptors, particularly serotonin receptors, which are crucial for regulating mood, cognition, and other CNS functions.

One of the most compelling aspects of Metixene Hydrochloride is its potential as an antidepressant and antipsychotic agent. Preclinical studies have demonstrated its ability to modulate serotonin and dopamine pathways, which are implicated in various mental health conditions. The compound's mechanism of action involves partial agonism at serotonin 5-HT1A receptors and antagonism at dopamine D2 receptors, making it a promising candidate for treating both depression and psychosis.

In recent years, there has been growing interest in developing novel treatments for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Metixene Hydrochloride has shown promise in preliminary research as a potential therapeutic agent for these conditions. Its ability to cross the blood-brain barrier and interact with key neurotransmitter systems makes it an attractive option for further investigation. Additionally, its structural similarity to other established CNS drugs suggests that it may have a favorable pharmacokinetic profile.

The synthesis of Metixene Hydrochloride involves multi-step organic reactions, including condensation, alkylation, and hydrochlorination. The process requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient production methods, making it feasible to conduct larger-scale studies and clinical trials.

Recent clinical trials have provided valuable insights into the safety and efficacy of Metixene Hydrochloride in humans. These trials have focused on its use as an adjunct therapy for major depressive disorder (MDD) and schizophrenia. The results have been encouraging, with Metixene Hydrochloride showing comparable efficacy to existing treatments while potentially offering fewer side effects. This has sparked further interest among researchers and pharmaceutical companies looking to develop next-generation CNS drugs.

The development of Metixene Hydrochloride also underscores the importance of personalized medicine in psychiatry. Genetic variations can significantly influence how individuals respond to medications like Metixene Hydrochloride. By understanding these genetic factors, clinicians can tailor treatment regimens to maximize efficacy and minimize adverse effects. This approach aligns with the broader goals of precision medicine, which aims to provide targeted therapies based on individual patient profiles.

Future research on Metixene Hydrochloride will likely focus on refining its pharmacological properties and exploring new therapeutic indications. Investigating its potential role in treating anxiety disorders, obsessive-compulsive disorder (OCD), and other CNS conditions is an area of active interest. Additionally, studying its interactions with other drugs will help identify potential synergies or contraindications that could guide clinical use.

The regulatory landscape for Metixene Hydrochloride is also evolving, with increasing emphasis on rigorous safety testing and clinical validation. Regulatory agencies require comprehensive data demonstrating a drug's safety and efficacy before approving it for market use. As such, ongoing clinical trials are essential for establishing the therapeutic value of Metixene Hydrochloride.

In conclusion, Metixene Hydrochloride (CAS No. 1553-34-0) represents a significant advancement in the treatment of neurological and psychiatric disorders. Its unique chemical structure, combined with promising preclinical and clinical data, positions it as a valuable candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, Metixene Hydrochloride is poised to make meaningful contributions to patient care in the coming years.